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Compound of Interest

Compound Name: BF738735

Cat. No.: B606050 Get Quote

For researchers and drug development professionals utilizing the potent and selective PI4KIIIβ

inhibitor, BF738735, adherence to rigorous safety and disposal protocols is paramount. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe handling and disposition of this compound, thereby

fostering a secure and efficient research environment.

Essential Safety and Handling at a Glance
Immediate and proper handling of BF738735 is critical to maintaining a safe laboratory

environment. The following table summarizes key safety and handling information.
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Parameter Information Source

CAS Number 1436383-95-7 [1]

Appearance
Solid powder, light gray in

color.
[2]

Storage (Powder)

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Store in a dry,

dark place.

[1]

Storage (In Solution)

Stock solutions in DMSO can

be stored at -20°C for up to 3

months. Following

reconstitution, it is

recommended to aliquot and

freeze.

[2][3]

Solubility

Soluble in DMSO (up to 125

mg/mL). Sonication is

recommended to aid

dissolution.

[4]

Toxicity

Standard handling procedures

are advised. While detailed

toxicity data is limited in the

provided results, its potent

biological activity necessitates

careful handling.

[3]

Personal Protective Equipment

(PPE)

Wear appropriate protective

clothing, gloves, and eye/face

protection. Avoid breathing

dust.

[5]

Proper Disposal Procedures
The disposal of BF738735 and its containers must be conducted in accordance with all

applicable local, state, and federal regulations. As a standard practice for chemical waste,
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consider the following steps. Note: This is a general guideline. Always consult the official Safety

Data Sheet (SDS) for BF738735 from your supplier for specific disposal instructions.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired BF738735 powder should be collected in a clearly labeled,

sealed container for chemical waste.

Liquid Waste: Solutions containing BF738735, such as unused cell culture media or stock

solutions, should be collected in a designated, leak-proof container for liquid chemical waste.

Do not mix with other incompatible waste streams.

Contaminated Materials: Personal protective equipment (gloves, lab coats), disposable

labware (pipette tips, tubes), and any materials that have come into contact with BF738735
should be collected in a designated hazardous waste container.

Step 2: Waste Collection and Storage

All waste containers must be clearly labeled with the chemical name ("BF738735") and

associated hazards.

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials, until they can be collected for disposal.

Step 3: Professional Disposal

Arrange for the collection and disposal of all BF738735 waste through a licensed hazardous

waste disposal company.

Provide the disposal company with a copy of the Safety Data Sheet for BF738735 to ensure

proper handling and disposal methods are employed.

Experimental Protocols
BF738735 is a potent inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) and has

demonstrated broad-spectrum antiviral activity.[4][6] Below are summarized methodologies for

key experiments involving this compound.
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In Vitro PI4KIIIβ Inhibition Assay
This assay determines the half-maximal inhibitory concentration (IC50) of BF738735 against its

primary target, PI4KIIIβ.

Methodology:

Recombinant PI4KIIIβ enzyme and its substrate, phosphatidylinositol (PI), are prepared in a

reaction buffer.

BF738735 is serially diluted and added to the enzyme-substrate mixture.

The enzymatic reaction is initiated by the addition of ATP.

The reaction is allowed to proceed for a set time at a controlled temperature.

The reaction is then stopped.

The amount of product generated (phosphorylated PI) is quantified, often using methods like

scintillation counting or luminescence-based assays.

The IC50 value is calculated by plotting the percent inhibition against the log of the inhibitor

concentration.

Antiviral Activity Assay (EC50 Determination)
This experiment measures the concentration of BF738735 required to inhibit viral replication by

50% (Effective Concentration, EC50).

Methodology:

Host cells susceptible to the virus of interest are seeded in multi-well plates and incubated

until a confluent monolayer is formed.

The cells are then infected with the virus at a known multiplicity of infection (MOI).

Following viral adsorption, the inoculum is removed, and the cells are washed.

Fresh medium containing serial dilutions of BF738735 is added to the wells.
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The plates are incubated for a period that allows for multiple rounds of viral replication.

The extent of viral replication is quantified using various methods, such as:

Cytopathic Effect (CPE) Assay: Visual assessment of virus-induced cell death.

Plaque Reduction Assay: Counting the number of viral plaques formed.

Reporter Gene Assay: Measuring the expression of a reporter gene (e.g., luciferase)

incorporated into the viral genome.

The EC50 value is determined by plotting the percentage of viral inhibition against the log of

the compound concentration.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of BF738735 and a typical

experimental workflow for assessing its antiviral properties.
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Caption: Mechanism of action of BF738735.
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Caption: Experimental workflow for antiviral EC50 determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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